REACTION_CXSMILES
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[C:1]([C:3]1[CH:8]=[CH:7][C:6]([OH:9])=[CH:5][CH:4]=1)#[N:2].C([O-])([O-])=O.[K+].[K+].[I:16][C:17]1[CH:24]=[CH:23][C:20]([CH2:21]Br)=[CH:19][CH:18]=1>CC(C)=O.O>[I:16][C:17]1[CH:24]=[CH:23][C:20]([CH2:21][O:9][C:6]2[CH:7]=[CH:8][C:3]([C:1]#[N:2])=[CH:4][CH:5]=2)=[CH:19][CH:18]=1 |f:1.2.3|
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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C(#N)C1=CC=C(C=C1)O
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Name
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Quantity
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3.48 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Name
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Quantity
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2.7 g
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Type
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reactant
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Smiles
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IC1=CC=C(CBr)C=C1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at 70° C. for 6 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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After 6 h of stirring
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Duration
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6 h
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Type
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TEMPERATURE
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Details
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the mixture was cooled to 20-35° C.
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×50 ml)
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Type
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WASH
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Details
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The combined organic layers were washed with brine (50 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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by drying over anhydrous Na2SO4
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Type
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FILTRATION
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Details
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filtering
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Type
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CUSTOM
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Details
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The filtrate was rotary evaporated
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Type
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CUSTOM
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Details
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to get residue which
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Type
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CUSTOM
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Details
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was purified by column chromatography
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Type
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ADDITION
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Details
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a mixture of 5% ethyl acetate/hexane as an eluent
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Reaction Time |
6 h |
Name
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Type
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product
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Smiles
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IC1=CC=C(COC2=CC=C(C#N)C=C2)C=C1
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Type | Value | Analysis |
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AMOUNT: MASS | 700 mg | |
YIELD: PERCENTYIELD | 35% | |
YIELD: CALCULATEDPERCENTYIELD | 24.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |